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Compound of Interest

Compound Name: TPT-260 Dihydrochloride

Cat. No.: B1663655 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of TPT-260 Dihydrochloride, ensuring laboratory

safety and procedural accuracy.

This document provides critical safety and logistical information for the handling of TPT-260
Dihydrochloride (CAS 2076-91-7), a thiophene thiourea derivative. Adherence to these

protocols is essential for minimizing risk and ensuring the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazard associated with TPT-260 Dihydrochloride is the risk of serious eye

damage. While it is not classified as a skin irritant, proper protective measures should always

be employed to prevent accidental exposure.

Summary of Hazards:
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Hazard Classification Description

Serious Eye Damage Causes serious eye damage (H318).

Skin Irritation Not classified as a skin irritant.

Sensitization No sensitizing effects are known.

Flammability Product is not flammable.

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To prevent contact with eyes,

which can cause serious

damage.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact,

following good laboratory

practice.

Body Protection Laboratory coat.

To protect personal clothing

and skin from potential

splashes.

Respiratory Protection
Not required under normal use

with adequate ventilation.

Use a dust mask if handling

large quantities of powder.

Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the stability and integrity of TPT-260
Dihydrochloride.

Storage Conditions:
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Parameter Recommendation

Temperature -20°C for long-term storage.[1][2]

Container
Keep container tightly sealed in a dry and well-

ventilated place.

Stability
Stable for at least 4 years when stored correctly.

[2]

Experimental Protocol: Preparation of Stock Solutions
This protocol outlines the steps for the safe preparation of stock solutions of TPT-260
Dihydrochloride.

Materials:

TPT-260 Dihydrochloride solid

Dimethyl sulfoxide (DMSO) or Phosphate-Buffered Saline (PBS, pH 7.2)

Appropriate PPE (safety goggles, gloves, lab coat)

Calibrated balance

Fume hood

Vortex mixer

Sterile, airtight vials

Procedure:

Work in a Safe Environment: Conduct all weighing and solution preparation in a chemical

fume hood to minimize inhalation exposure.

Equilibrate to Room Temperature: Before opening, allow the vial of TPT-260
Dihydrochloride to warm to room temperature to prevent condensation.
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Weighing: Carefully weigh the desired amount of the solid compound using a calibrated

analytical balance.

Dissolving:

For DMSO stock solution: Add the appropriate volume of DMSO to the solid to achieve the

desired concentration (e.g., soluble up to 25 mg/mL).[2][3]

For PBS stock solution: Add the appropriate volume of PBS (pH 7.2) to the solid to

achieve the desired concentration (e.g., soluble up to 10 mg/mL).[2][3]

Mixing: Vortex the solution until the solid is completely dissolved.

Storage of Stock Solutions:

DMSO solutions: Aliquot into smaller, single-use vials and store at -20°C.

Aqueous solutions (PBS): It is not recommended to store aqueous solutions for more than

one day.[3]
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Workflow for Preparing TPT-260 Dihydrochloride Stock Solutions
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Caption: Workflow for the preparation of TPT-260 Dihydrochloride stock solutions.
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Accidental Exposure and First Aid Measures
In the event of accidental exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.

Skin Contact
While not a primary irritant, wash off with soap

and plenty of water.

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Disposal Plan
Proper disposal of TPT-260 Dihydrochloride and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

General Guidelines:

Do not dispose of down the drain or in general waste.

Treat all waste containing TPT-260 Dihydrochloride as hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

local regulations.

Step-by-Step Disposal Protocol
Waste Segregation:
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Collect all waste containing TPT-260 Dihydrochloride (e.g., unused solid, contaminated

solutions, pipette tips) in a designated, separate waste container.

Keep halogenated organic waste separate from non-halogenated waste streams.[4]

Containerization:

Use a dedicated, leak-proof, and chemically compatible container for hazardous waste.

Ensure the container has a secure, screw-top lid.

Labeling:

Clearly label the waste container with the following information:

"Hazardous Waste"

"TPT-260 Dihydrochloride"

Appropriate hazard pictograms (e.g., corrosive for eye damage)

Accumulation start date

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area.

Keep it away from incompatible materials such as strong oxidizing agents.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.[4][5]
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Logical Flow for TPT-260 Dihydrochloride Disposal
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Caption: Logical workflow for the proper disposal of TPT-260 Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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